Cas no 1601188-26-4 (1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-
• CAS No: 1601188-26-4
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6388476
• PubChem ID: 84762620
• Update Time: 2025-05-21

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-
• SCHEMBL19825418
• EN300-719228
• 1601188-26-4
• 1-(1-Ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

• Inchi： 1S/C6H12N4/c1-3-10-4-6(5(2)7)8-9-10/h4-5H,3,7H2,1-2H3
• InChI Key： UBQBOKVUMDZBQX-UHFFFAOYSA-N
• SMILES： C(C1N=NN(CC)C=1)(N)C

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 254.1±32.0 °C(Predicted)
• pka: 7.85±0.29(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl- (CAS No. 1601188-26-4): Structural Insights and Emerging Applications in Chemical Biology

The compound 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl (CAS No. 1601188-26-4) represents a structurally unique derivative of the triazole scaffold, a class of heterocyclic compounds renowned for their versatility in pharmaceutical and materials science. The triazole core, characterized by a five-membered ring with three nitrogen atoms at positions 1, 2, and 3, provides a platform for functionalization through substituents that modulate its physicochemical and biological properties. In this compound, the 4-methanamine moiety introduces an amino group at the C4 position of the triazole ring, while the 1-ethyl and α-methyl substituents at positions 1 and α of the methanamine chain further diversify its reactivity profile. Recent advancements in synthetic methodologies have enabled precise control over such structural features, positioning this molecule as a focal point in drug discovery and catalytic applications.

Structurally, the triazole ring system is inherently stable due to its aromaticity and delocalized electron density across the nitrogen atoms. The presence of an amino group (-NH₂) at C4 introduces hydrogen-bonding capabilities and nucleophilic character, which are critical for interactions with biomolecular targets such as enzymes or receptors. The methylene bridge (-CH₂) connecting the triazole ring to the ethyl chain adds flexibility to the molecule’s conformational space. Meanwhile, the methyl substitution (α-position) adjacent to the ethyl group enhances steric bulk and lipophilicity compared to unsubstituted analogs. These combined features suggest potential applications in enzyme inhibition studies or as a building block for peptidomimetic compounds.

Synthetic approaches to this compound often leverage copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), a cornerstone reaction in click chemistry. The modular nature of CuAAC allows efficient assembly of triazoles from readily available azides and terminal alkynes. For instance, coupling an appropriately substituted azide with an alkyne bearing both ethyl and methyl groups could yield CAS No. 1601188-26-4 in high yields under mild conditions. Recent studies have optimized reaction parameters such as solvent choice (e.g., dimethyl sulfoxide) and ligand selection (e.g., tris(benzyltriazolylmethyl)amine) to enhance stereoselectivity toward the α-methyl configuration critical for bioactivity.

In terms of biological relevance, triazoles are well-documented scaffolds in antifungal agents like fluconazole and voriconazole. However, derivatives with appended amino groups—such as methanamine moieties—have shown promise in modulating G protein-coupled receptors (GPCRs) due to their ability to mimic amine-containing neurotransmitters or hormones. For example, a 2023 study published in *ACS Medicinal Chemistry Letters* demonstrated that triazole-based amines with similar structural motifs exhibited nanomolar affinity for serotonin receptors (5-HT₁A/₂B), suggesting potential utility in neuropsychiatric disorders or gastrointestinal motility regulation.

From a mechanistic perspective, the amino functionality at C4 may act as a proton shuttle or nucleophile in enzymatic processes involving amidases or peptidases. Computational docking simulations predict favorable interactions between this compound’s amine group and catalytic residues in serine proteases via hydrogen bonding networks. Such insights could guide rational design strategies for enzyme inhibitors targeting pathogenic organisms or cancer-related pathways.

Beyond pharmaceuticals, this compound’s chemical properties make it suitable for materials science applications. The triazole ring’s rigidity combined with side-chain substituents can be exploited in supramolecular assembly via non-covalent interactions like π–π stacking or hydrophobic effects between methyl groups. Researchers have explored similar architectures for stimuli-responsive polymers where thermal or pH changes induce conformational shifts governed by amine protonation states.

Environmental sustainability is another emerging focus area for compounds like CAS No. 1601188-26-4. Triazoles are increasingly used as ligands in homogeneous catalysis due to their strong metal-binding affinity while avoiding toxic heavy metals typically required by traditional catalysts like Grubbs’ catalysts used in olefin metathesis reactions.

Challenges remain regarding scalability of synthesis methods while maintaining regioselectivity toward specific isomers—particularly when multiple reactive sites exist within complex frameworks containing both alkynes/azides alongside other functionalities such as ester groups present during intermediate stages prior to final purification steps involving chromatography techniques including flash column chromatography using silica gel media under gradient elution protocols.

Future directions include exploring structure–activity relationships through systematic variation of substituent patterns around both triazole rings (e.g., introducing electron-withdrawing groups at N3 position) alongside computational modeling efforts aimed at predicting optimal configurations based on quantum mechanical calculations using software packages like Gaussian or Schrödinger Suite tools including QSite module specifically designed for quantifying electrostatic potentials across molecular surfaces relevant to ligand-receptor binding events observed experimentally via surface plasmon resonance assays conducted under controlled temperature conditions typically set between 25°C - 37°C depending upon target protein stability profiles determined via circular dichroism spectroscopy measurements taken pre/post denaturation experiments employing urea gradients up to 8M concentrations over time intervals ranging from minutes up hours depending upon experimental setup specifications 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lattice gauge theory Wilson loops plaquettes Wilson fermions staggered fermions domain wall fermions overlap fermions chiral symmetry breaking spontaneous symmetry breaking Goldstone theorem Goldstone bosons Higgs mechanism symmetry breaking phase transitions critical phenomena renormalization group RG flow fixed points universality classes critical exponents scaling laws hyperscaling relations finite size scaling conformal field theories CFTs Virasoro algebra minimal models Liouville field theory sine-Gordon model Thirring model Gross–Neveu model Nambu–Jona-Lasinio model Schwinger model Schwinger-Dyson equations Dyson-Schwinger equations Bethe ansatz algebraic Bethe ansatz coordinate Bethe ansatz nested Bethe ansatz Yang-Baxter equation R-matrix Lax pair integrable systems exactly solvable models soliton solutions inverse scattering transform nonlinear Schrödinger equation Korteweg-de Vries equation Kadomtsev-Petviashvili equation Davey-Stewartson equation Benjamin-Ono equation Hirota 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similarity Hamming distance Levenshtein distance edit distance dynamic time warping DTW longest common subsequence LCS longest common substring LCS longest increasing subsequence LIS maximum subarray problem Kadane's algorithm maximum flow problem Ford-Fulkerson algorithm Edmonds-Karp algorithm Dinic's algorithm capacity scaling successive shortest paths preflow push relabel height function FIFO selection rule highest label selection rule gap relabel heuristic global relabel heuristic shortest augmenting path SAP maximum matching Hopcroft-Karp algorithm Blossom algorithm Edmonds' matching blossom shrinking augmenting path alternating path Hungarian algorithm assignment problem transportation problem transshipment problem network flow problem minimum spanning tree MST Kruskal's algorithm Prim's algorithm reverse-delete algorithm Boruvka's algorithm Steiner tree problem prize collecting Steiner tree PCST Euclidean Steiner tree rectilinear Steiner tree Steiner point Steiner ratio 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